molecular formula C7H17N5 B3030616 Diisoropyl Ammonium Tetrazolide CAS No. 93183-36-9

Diisoropyl Ammonium Tetrazolide

Cat. No. B3030616
CAS RN: 93183-36-9
M. Wt: 171.24 g/mol
InChI Key: SAIKDASRPDRSGZ-UHFFFAOYSA-O
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Description

Diisopropyl ammonium tetrazolide is a compound that has been studied in the context of its catalytic properties in organic synthesis. It is related to the class of tetrazoles, which are five-membered heterocyclic compounds containing four nitrogen atoms and one carbon atom. The compound has been identified as an efficient catalyst in the alcoholysis of dialkyl tetrazolylphosphonites, demonstrating a significant increase in reaction rates compared to other catalysts such as azole acids or tertiary amine bases .

Synthesis Analysis

The synthesis of diisopropyl ammonium tetrazolide is not directly described in the provided papers. However, its use as a catalyst suggests that it can be synthesized from related compounds. For instance, diisopropylethylammonium acetate (DIPEAc) has been used as a catalyst for the synthesis of 5-substituted 1H-tetrazole derivatives through a [2+3] cycloaddition reaction . This implies that similar ammonium salts can be synthesized and used in catalytic processes, potentially including the synthesis of diisopropyl ammonium tetrazolide itself.

Molecular Structure Analysis

Chemical Reactions Analysis

Diisopropyl ammonium tetrazolide has been found to be a highly efficient catalyst in the alcoholysis of dialkyl tetrazolylphosphonites. The reaction proceeds with tert-butyl alcohol in dry THF and is catalyzed by various acids, bases, and salts. Among these, ammonium azolide salts, which include diisopropyl ammonium tetrazolide, are considerably more efficient than corresponding azole acids or tertiary amine bases. The relative rates of the reaction with diisopropyl ammonium tetrazolide are significantly higher, indicating its potential as a strong catalyst in organic synthesis .

Physical and Chemical Properties Analysis

The physical and chemical properties of diisopropyl ammonium tetrazolide are not directly reported in the provided papers. However, the efficiency of the compound as a catalyst suggests that it has favorable solubility and stability under the reaction conditions used in the alcoholysis of dialkyl tetrazolylphosphonites. The compound's catalytic activity is influenced by the pKBH+ of the base, indicating that its basicity plays a role in its effectiveness as a catalyst. The susceptibility of the reaction rate to the pKBH+ is described as fairly strong, with a Bronsted β of 0.41, which is higher than the sensitivity to the pKa of azoles (β = 0.17) . This suggests that the compound's basicity is a key factor in its catalytic performance.

Scientific Research Applications

Synthesis and Functionalization

Diisopropyl ammonium tetrazolide, as a tetrazole derivative, has significant applications in organic chemistry, particularly in the synthesis of other heterocycles. It serves as an advantageous intermediate in this synthesis process. Tetrazoles, including diisopropyl ammonium tetrazolide, are also used as activators in oligonucleotide synthesis. The use of 5-substituted tetrazoles, a category to which diisopropyl ammonium tetrazolide belongs, in medicinal chemistry is noteworthy because they represent non-classical bioisosteres of carboxylic acids. They have similar acidities to carboxylic acids but offer higher lipophilicities and metabolic resistance, making them valuable in drug design (Roh, Vávrová, & Hrabálek, 2012).

Energetic Materials and Explosives

Diisopropyl ammonium tetrazolide is part of a family of nitrogen-rich energetic tetrazoles. These tetrazoles are synthesized from inexpensive starting materials and are known for their excellent thermal stabilities and high nitrogen content. They have acceptable impact and friction sensitivities and are used as precursors to nitrogen-rich energetic salts. This makes them potential candidates to replace current nitrogen-rich energetic materials (Chand, Parrish, & Shreeve, 2013).

Medicinal Chemistry

In the realm of medicinal chemistry, tetrazole derivatives, including diisopropyl ammonium tetrazolide, play a significant role. Their bioisosterism to carboxylic acid and amide moieties, combined with their metabolic stability and other beneficial physicochemical properties, make them important to drug design. Tetrazole-based compounds are found in more than 20 FDA-approved drugs, although their exact binding modes and chemical behavior are not fully understood. The synthesis of substituted tetrazole derivatives through multicomponent reactions offers access to multiple tetrazole scaffolds, providing novelty, diversity, and complexity in drug development (Neochoritis, Zhao, & Dömling, 2019).

Bioisosteric Replacement in Drug Design

One of the key applications of tetrazole derivatives in medicinal chemistry is their role in bioisosteric replacement for carboxylic acids. This is crucial in the development of new drugs where tetrazoles like diisopropyl ammonium tetrazolide can enhance lipophilicity, bioavailability, and reduce side effects compared to their carboxylic counterparts. The structure-activity relationship of tetrazole derivatives is an area of active research for the rational design of new therapeutic agents (Gao et al., 2019).

Safety and Hazards

Diisoropyl Ammonium Tetrazolide is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3) . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment is recommended . It is also noted to be a highly sensitive explosive material, extremely shock-sensitive and can detonate upon slight impact, friction, or heat .

Future Directions

The ionic nature of Diisoropyl Ammonium Tetrazolide contributes to its investigation in the field of ionic liquids and their applications in green chemistry as alternative solvents and catalysts .

properties

IUPAC Name

N-propan-2-ylpropan-2-amine;2H-tetrazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H15N.CH2N4/c1-5(2)7-6(3)4;1-2-4-5-3-1/h5-7H,1-4H3;1H,(H,2,3,4,5)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CIXHNHBHWVDBGQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)NC(C)C.C1=NNN=N1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H17N5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

171.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Diisoropyl Ammonium Tetrazolide

CAS RN

93183-36-9
Record name N,N-Diisopropylammonium tetrazolide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0093183369
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name tetrazole amine
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Record name N,N-DIISOPROPYLAMMONIUM TETRAZOLIDE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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